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Compound of Interest

Compound Name:
Methyl 4-(2-aminoethoxy)-2-

chlorobenzoate

Cat. No.: B1404309 Get Quote

Disclaimer: Information regarding the specific molecule "Methyl 4-(2-aminoethoxy)-2-
chlorobenzoate" is not readily available in the public domain based on conducted searches.

As a viable alternative, this technical guide provides a comprehensive overview of the closely

related and well-documented compound, Methyl 4-amino-2-chlorobenzoate.

This document serves as an in-depth technical guide for researchers, scientists, and drug

development professionals, detailing the chemical properties, synthesis, and potential

applications of Methyl 4-amino-2-chlorobenzoate.

Chemical and Physical Data
Methyl 4-amino-2-chlorobenzoate is a chemical compound utilized as a pharmaceutical

intermediate. It is recognized for its role in the synthesis of selective Liver X Receptor (LXR)

agonists, which are instrumental in increasing HDL levels and promoting reverse cholesterol

transport in animal studies.[1] The compound's versatility and stability make it a valuable

reagent in custom organic synthesis projects for developing novel drug candidates.[2]

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value

Molecular Formula C8H8ClNO2[3][4]

Molecular Weight 185.61 g/mol [3]

CAS Number 46004-37-9[3]

Melting Point 112-114 °C

Boiling Point 334.2 ± 22.0 °C (Predicted)

Density 1.311 ± 0.06 g/cm³ (Predicted)

Appearance White crystalline solid[2]

Solubility Soluble in various organic solvents[2]

Experimental Protocols: Synthesis
The synthesis of Methyl 4-amino-2-chlorobenzoate can be achieved through the esterification

of 4-Amino-2-chlorobenzoic acid with methanol. Several synthetic routes have been

documented.[5] Below is a general experimental protocol based on this transformation.

Objective: To synthesize Methyl 4-amino-2-chlorobenzoate via the esterification of 4-Amino-2-

chlorobenzoic acid.

Materials:

4-Amino-2-chlorobenzoic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid (as catalyst)

Sodium Bicarbonate solution (5% w/v)

Anhydrous Magnesium Sulfate

Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)
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Standard laboratory glassware for reaction, workup, and purification

Heating and stirring apparatus

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

Amino-2-chlorobenzoic acid in an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain this temperature for several hours,

monitoring the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until

effervescence ceases.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with an appropriate organic solvent (e.g., dichloromethane or

ethyl acetate).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

The crude Methyl 4-amino-2-chlorobenzoate can be further purified by recrystallization or

column chromatography to obtain the final product of high purity.

Logical Workflow and Diagrams
The following diagram illustrates the general workflow for the synthesis and purification of

Methyl 4-amino-2-chlorobenzoate.
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Caption: Synthesis workflow for Methyl 4-amino-2-chlorobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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